Cas no 120546-70-5 (Thiazolo[5,4-h]isoquinolin-2(1H)-one)
120546-70-5 structure
Product Name:Thiazolo[5,4-h]isoquinolin-2(1H)-one
CAS No:120546-70-5
MF:C10H6N2OS
MW:202.232440471649
CID:104974
PubChem ID:14660303
Update Time:2025-04-18
Thiazolo[5,4-h]isoquinolin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[5,4-h]isoquinolin-2(1H)-one
- 1H-[1,3]thiazolo[5,4-h]isoquinolin-2-one
- Thiazolo[5,4-h]isoquinolin-2(1H)-one (9CI)
- ACMC-1C1NX
- AG-D-44850
- AGN-PC-002AEX
- CTK0H0367
- DTXSID10562700
- [1,3]Thiazolo[5,4-h]isoquinolin-2(1H)-one
- 120546-70-5
-
- Inchi: 1S/C10H6N2OS/c13-10-12-9-7-5-11-4-3-6(7)1-2-8(9)14-10/h1-5H,(H,12,13)
- InChI Key: OESRPZVDCPNWTK-UHFFFAOYSA-N
- SMILES: S1C(NC2=C1C=CC1C=CN=CC2=1)=O
Computed Properties
- Exact Mass: 201.01235
- Monoisotopic Mass: 202.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- PSA: 42.85
Thiazolo[5,4-h]isoquinolin-2(1H)-one Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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